2-Chloro-N-(2,4-dichloro-benzyl)-N-isopropyl-acetamide

Specification

• Molecular Formula: C12H14Cl3NO
• Molecular Weight: 294.6 g/mol
• IUPAC Name: 2-chloro-N-[(2,4-dichlorophenyl)methyl]-N-propan-2-ylacetamide
• Standard InChI: InChI=1S/C12H14Cl3NO/c1-8(2)16(12(17)6-13)7-9-3-4-10(14)5-11(9)15/h3-5,8H,6-7H2,1-2H3
• Standard InChI Key: SSJQWJZHRICQDX-UHFFFAOYSA-N
• SMILES: CC(C)N(CC1=C(C=C(C=C1)Cl)Cl)C(=O)CCl
• Canonical SMILES: CC(C)N(CC1=C(C=C(C=C1)Cl)Cl)C(=O)CCl

Introduction

Synthesis and Preparation

While specific synthesis details for 2-Chloro-N-(2,4-dichloro-benzyl)-N-isopropyl-acetamide are not readily available, similar compounds are typically synthesized using chloroacetyl chloride as a starting material. This involves reacting chloroacetyl chloride with the appropriate amine in a solvent like ethanol or dichloromethane, often under basic conditions to facilitate the reaction.

Biological Activity and Potential Applications

Although specific biological activity data for 2-Chloro-N-(2,4-dichloro-benzyl)-N-isopropyl-acetamide is lacking, related compounds have shown promising antimicrobial and anticancer activities. For instance, derivatives of 2-chloroacetamide have been studied for their antimicrobial properties against various bacterial and fungal strains. The presence of chlorine atoms in the benzyl ring may contribute to enhanced biological activity by increasing lipophilicity, which can improve cellular penetration.

Availability and Status

As of the latest information, 2-Chloro-N-(2,4-dichloro-benzyl)-N-isopropyl-acetamide is listed as a discontinued product by some suppliers. This status indicates that it may not be readily available for purchase or research purposes without special inquiry.